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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the continuous pad-steam dyeing of

cellulosic fibers, such as cotton, with Vat Black 27. The information is collated from established

textile chemistry resources and is intended for a scientific audience in a research or

development setting. Adherence to laboratory safety protocols is mandatory when handling the

chemicals involved.

Introduction
Vat Black 27 (C.I. Vat Black 27, CAS No. 2379-81-9) is an anthraquinone-based vat dye

known for its excellent fastness properties on cellulosic fibers. The pad-steam method is a

continuous dyeing process ideal for achieving uniform and reproducible shades on woven

fabrics. This process involves the impregnation of the fabric with the insoluble vat dye

dispersion, followed by chemical reduction to its soluble leuco form, fixation within the fiber in a

steam chamber, and subsequent re-oxidation to the insoluble pigment.
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Property Value Reference

C.I. Name Vat Black 27, 69005 [1]

CAS Number 2379-81-9 [1]

Molecular Formula C₄₂H₂₃N₃O₆ [1]

Molecular Weight 665.65 g/mol [1]

Appearance Black Powder [2]

Solubility

Insoluble in water, acetone,

and ethanol. Slightly soluble in

chloroform and pyridine.

[1][2]

Leuco Form (Alkaline

Reduction)
Reddish-brown [1]

Experimental Protocols
The pad-steam process for Vat Black 27 can be divided into three main stages: padding with

the dye dispersion, chemical padding and steaming for fixation, and post-treatment.

Padding with Vat Black 27 Dispersion
This initial step involves impregnating the fabric with a uniform dispersion of the Vat Black 27
pigment.

Protocol:

Prepare the padding liquor according to the desired shade depth as specified in Table 2.

Ensure all components are thoroughly mixed to form a stable dispersion.

Set the padding mangle pressure to achieve a wet pick-up of 60-80%.

Pass the prepared cellulosic fabric through the padding liquor at a constant speed.

The padded fabric can be passed through an optional pre-drying or drying step depending

on the specific machinery and process (Pad-Dry-Pad-Steam variant). For the direct Pad-
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Steam process, the wet fabric proceeds to the chemical padding stage.

Chemical Padding and Steaming
In this crucial stage, the padded fabric is treated with a reducing solution to convert the

insoluble vat dye into its soluble leuco form, which then diffuses into the fiber. Fixation occurs in

a steam chamber.

Protocol:

Prepare the chemical pad liquor containing sodium hydroxide and sodium hydrosulphite as

detailed in Table 2.

Immediately after the pigment padding (or drying), pass the fabric through the chemical pad.

Without delay, introduce the fabric into a steamer saturated with steam at 101-103°C.

The steaming time is typically 60-90 seconds to ensure complete reduction and fixation of

the dye.

The steamer should be as close as possible to the chemical pad to minimize air exposure

and decomposition of the reducing agent.

Post-Treatment (Oxidation, Soaping, and Rinsing)
The final stage involves re-oxidizing the leuco form of the dye back to its insoluble pigment

form within the fiber, followed by washing to remove unfixed dye and residual chemicals.

Protocol:

Rinsing: Immediately after steaming, rinse the fabric in cold water to remove excess alkali

and reducing agent.

Oxidation: Treat the fabric with an oxidizing agent, such as hydrogen peroxide (2-4 g/L) or

sodium perborate, in a subsequent bath at 40-50°C to convert the leuco dye back to its

insoluble form.
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Soaping: The fabric is then subjected to a vigorous soaping treatment at or near the boil (95-

100°C) with a detergent (e.g., 1-2 g/L anionic detergent) to remove any loosely adhering dye

particles and to stabilize the final shade.

Final Rinsing: Thoroughly rinse the fabric with hot and then cold water to remove all residual

chemicals.

Drying: Dry the finished fabric.

Data Presentation
Table 1: Fastness Properties of Vat Black 27

Fastness Test ISO Standard Rating

Light Fastness (Xenon Arc) 7

Washing Fastness (ISO 105-C10) 4-5

Rubbing Fastness (ISO 105-X12) 4-5

Perspiration Fastness (ISO 105-E04) 4-5

Chlorine Bleach Fastness (ISO 105-N01) 2

Mercerizing Fastness 3

Note: Fastness ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers

indicating better fastness.

Table 2: Illustrative Pad-Steam Recipes for Vat Black 27
on Cotton
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Component Light Shade Medium Shade Dark Shade

Pigment Padding

Liquor

Vat Black 27 (g/L) 10 30 50

Dispersing Agent (g/L) 1-2 2-3 3-4

Anti-migrating Agent

(g/L)
10-15 15-20 20-25

Wetting Agent (g/L) 1-2 1-2 1-2

Chemical Padding

Liquor

Sodium Hydroxide

(Caustic Soda) (g/L)
25-30 35-50 50-70

Sodium Hydrosulphite

(Hydrose) (g/L)
25-30 35-50 50-70

Process Parameters

Wet Pick-up (%) 60-80 60-80 60-80

Steaming

Temperature (°C)
101-103 101-103 101-103

Steaming Time

(seconds)
60-90 60-90 60-90

Disclaimer: The concentrations provided are illustrative and may require optimization based on

the specific substrate, machinery, and desired final shade.

Mandatory Visualizations
Diagram 1: Pad-Steam Dyeing Workflow for Vat Black 27
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Caption: Workflow for the continuous pad-steam dyeing of cellulosic fabric with Vat Black 27.

Diagram 2: Chemical Transformation of Vat Black 27
during Dyeing
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Caption: Chemical transformations of Vat Black 27 during the pad-steam dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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